Cas no 1233867-28-1 (Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate)
1233867-28-1 structure
Product Name:Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
CAS No:1233867-28-1
MF:C11H18N2O3
MW:226.272222995758
CID:4689778
Update Time:2023-08-15
Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
- 3-TERT-BUTYL 6-CARBAMOYL-3-AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
- Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
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- Inchi: 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-4-6-7(5-13)8(6)9(12)14/h6-8H,4-5H2,1-3H3,(H2,12,14)
- InChI Key: GKRPTOWTLQJHHQ-UHFFFAOYSA-N
- SMILES: O=C(C1C2CN(C(=O)OC(C)(C)C)CC21)N
Computed Properties
- Exact Mass: 226.13174244 g/mol
- Monoisotopic Mass: 226.13174244 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 72.6
- Molecular Weight: 226.27
Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00312-5g |
tert-butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate |
1233867-28-1 | 95% | 5g |
$1450 | 2023-09-07 |
Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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